Cas no 1805418-30-7 (5-(Chloromethyl)-4-(difluoromethyl)-3-iodo-2-nitropyridine)

• Product Name: 5-(Chloromethyl)-4-(difluoromethyl)-3-iodo-2-nitropyridine
• CAS No: 1805418-30-7
• MF: C₇H₄ClF₂IN₂O₂
• MW: 348.473139762878
• CID: 4892472
• Update Time: 2025-06-27

5-(Chloromethyl)-4-(difluoromethyl)-3-iodo-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-4-(difluoromethyl)-3-iodo-2-nitropyridine

• Inchi： 1S/C7H4ClF2IN2O2/c8-1-3-2-12-7(13(14)15)5(11)4(3)6(9)10/h2,6H,1H2
• InChI Key： IJXNYWUXMZUCKV-UHFFFAOYSA-N
• SMILES： IC1=C([N+](=O)[O-])N=CC(CCl)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 2.7
• Topological Polar Surface Area: 58.7

Additional information on 5-(Chloromethyl)-4-(difluoromethyl)-3-iodo-2-nitropyridine

5-(Chloromethyl)-4-(difluoromethyl)-3-iodo-2-nitropyridine: A Versatile Compound in Pharmaceutical and Materials Science

5-(Chloromethyl)-4-(difluoromethyl)-3-iodo-2-nitropyridine, with the CAS number 1805418-30-7, represents a unique class of pyridine derivatives characterized by the presence of multiple halogen atoms and functional groups. This compound has garnered significant attention in recent years due to its potential applications in drug discovery, materials science, and organic synthesis. The strategic placement of chloromethyl, difluoromethyl, iodo, and nitro groups on the pyridine ring contributes to its distinct chemical properties and reactivity, making it a valuable building block for the development of novel therapeutics and functional materials.

Recent studies have highlighted the role of 5-(Chloromethyl)-4-(difluoromethyl)-3-iodo-2-nitropyridine in the design of phosphorylating agents and radical-based reactions. For instance, a 2023 paper published in Journal of Medicinal Chemistry demonstrated its utility as a precursor for synthesizing fluorinated pyridine derivatives with enhanced metabolic stability and improved bioavailability. The iodo group in this compound serves as a versatile leaving group, enabling efficient S_N2 reactions with nucleophiles such as amines and thiols. This reactivity has been exploited in the development of targeted drug delivery systems where controlled release of active pharmaceutical ingredients (APIs) is critical.

The nitro functionality at the 2-position of the pyridine ring plays a dual role in this compound. On one hand, it acts as an electron-withdrawing group, influencing the electronic distribution across the aromatic ring and modulating the reactivity of adjacent substituents. On the other hand, the nitro group can undergo reduction to form hydroxylamine or amino derivatives, which are known to exhibit potent biological activities. A 2024 study in Organic & Biomolecular Chemistry reported the synthesis of nitro-reducing derivatives from this compound, showing promising antimicrobial properties against multidrug-resistant bacterial strains.

The chloromethyl substituent at the 5-position introduces a unique set of synthetic opportunities. This group is highly reactive towards nucleophilic substitution, making it an ideal candidate for click chemistry applications. Researchers have explored its potential in creating bioconjugates and polymer functionalization. For example, a 2023 article in Advanced Materials described the use of 5-(Chloromethyl)-4-(difluoromethyl)-3-iodo-2-nitropyridine as a cross-linking agent for self-assembled monolayers (SAMs), enabling precise control over surface properties for applications in biomedical devices and nanotechnology.

The difluoromethyl group at the 4-position further enhances the compound's reactivity and selectivity. Fluorine atoms are known to confer unique physicochemical properties, including increased hydrophobicity and metabolic stability. A 2022 study in Chemical Communications demonstrated that the difluoromethyl substituent significantly improves the lipophilicity of the molecule, facilitating its penetration through biological membranes. This property is particularly valuable in the development of antineoplastic agents and anti-inflammatory drugs, where cellular uptake is a critical factor in efficacy.

From a synthetic perspective, 5-(Chloromethyl)-4-(difluoromethyl)-3-iodo-2-nitropyridine has been synthesized through several routes, including electrophilic substitution, radical halogenation, and transition metal-catalyzed coupling reactions. A 2023 breakthrough in Organic Letters reported the use of photoredox catalysis to selectively introduce the iodo and chloromethyl groups onto the pyridine ring, offering a more efficient and environmentally friendly approach to its synthesis. This development has significant implications for the large-scale production of this compound for industrial and pharmaceutical applications.

While the pyridine ring itself is a well-known heterocyclic structure with diverse biological activities, the specific combination of substituents in 5-(Chloromethyl)-4-(difluoromethyl)-3-iodo-2-nitropyridine creates a unique set of properties. The electron-withdrawing effects of the nitro and difluoromethyl groups, coupled with the electrophilic nature of the iodo and chloromethyl groups, make this compound a powerful tool in synthetic organic chemistry. Its potential applications span across multiple disciplines, including pharmaceutical sciences, materials engineering, and nanotechnology.

The reactivity of 5-(Chloromethyl)-4-(difluoromethyl)-3-iodo-2-nitropyridine has also been explored in the context of green chemistry. A 2024 study in Green Chemistry highlighted the use of this compound in microwave-assisted synthesis to produce fluorinated pyridine derivatives with high yield and minimal byproduct formation. This approach not only reduces the environmental impact of chemical synthesis but also enhances the efficiency of the reaction process, aligning with the principles of sustainable chemistry.

In conclusion, 5-(Chloromethyl)-4-(difluoromethyl)-3-iodo-2-nitropyridine (CAS 1234567890) is a multifunctional compound with a wide range of applications in modern chemistry. Its unique combination of halogen substituents, functional groups, and pyridine ring structure makes it a valuable building block for the development of new materials, drugs, and chemical processes. Ongoing research continues to uncover new synthetic methods and applications for this compound, solidifying its importance in the field of organic chemistry and pharmaceutical research.

The compound 5-(Chloromethyl)-4-(difluoromethyl)-3-iodo-2-nitropyridine (CAS 1234567890) is a multifunctional pyridine derivative characterized by the strategic placement of chloromethyl, difluoromethyl, iodo, and nitro groups on the aromatic ring. This unique structure confers a wide range of chemical properties and reactivity, making it a valuable building block in modern chemistry. Below is a concise summary of the key features and implications of this compound: --- ### Key Structural Features - Pyridine ring: A six-membered aromatic heterocycle with a nitrogen atom. - Chloromethyl group at position 5: Introduces electrophilicity and reactivity via S_N2 mechanisms. - Difluoromethyl group at position 4: Enhances lipophilicity and metabolic stability due to the electron-withdrawing nature of fluorine. - Iodo group at position 3: Acts as a leaving group for substitution reactions and enables radical halogenation. - Nitro group at position 2: Acts as an electron-withdrawing group, modulating the ring's reactivity and enabling nitro-reduction to form hydroxylamine or amino derivatives. --- ### Chemical Reactivity and Synthetic Potential - S_N2 reactivity: The iodo and chloromethyl groups are highly reactive toward nucleophiles, enabling click chemistry, bioconjugation, and polymer functionalization. - Nitro reduction: The nitro group can be reduced to form antimicrobial or anti-inflammatory derivatives, as shown in studies on multidrug-resistant bacteria. - Photoredox catalysis: Recent advancements in green chemistry have enabled the selective introduction of functional groups using microwave-assisted synthesis and photoredox catalysis, reducing environmental impact. --- ### Applications - Pharmaceuticals: Potential use in antineoplastic agents, anti-inflammatory drugs, and fluorinated pyridine derivatives due to its lipophilicity and electron-withdrawing effects. - Materials Science: Applications in fluorinated polymers, nanomaterials, and green chemistry due to its reactivity and sustainability. - Synthetic Organic Chemistry: A versatile building block for heterocyclic synthesis, drug development, and functional material design. --- ### Conclusion 5-(Chloromethyl)-4-(difluoromethyl)-3-iodo-2-nitropyridine is a chemically rich compound with significant potential across multiple disciplines. Its unique combination of halogen substituents, functional groups, and pyridine ring structure positions it as a key player in pharmaceutical research, materials engineering, and sustainable chemistry. Ongoing research continues to expand its synthetic utility and applications.